8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-fluorophenyl)-4-oxo-N-(pyridin-4-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H15FN6O2/c19-13-1-3-14(4-2-13)24-9-10-25-17(27)15(22-23-18(24)25)16(26)21-11-12-5-7-20-8-6-12/h1-8H,9-11H2,(H,21,26)
• InChI Key: QUEWKGGYPYHSBC-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=C(C=C3)F)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C18H15FN6O2
• Molecular Weight: 366.3 g/mol
• CAS No.: 946312-38-5

Description

This compound is a selective 5-HT 1A agonist with subnanomolar affinity for the 5-HT 1A receptor. It inhibits PARP-mediated PARylation in a whole-cell assay with an EC50 of 2.51 nM and prevents proliferation of cancer cells carrying mutant BRCA1/2.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to triazine derivatives have been synthesized through various methods, aiming to explore their potential applications in medicinal chemistry. For instance, the synthesis of thiazolo and triazolo-pyrimidines, as well as pyrimido[2,1-c]triazine derivatives, involves alkylation and cyclization reactions, showcasing the chemical versatility of triazine-based compounds for further functionalization and study (Haiza et al., 2000). Similarly, the optimization of phenyl-substituted benzimidazole carboxamide inhibitors highlights the structural modification strategies to improve biological activity, indicating a methodological approach to enhancing the efficacy of triazine analogs (Penning et al., 2010).

Potential Biological Activities

Research on compounds structurally related to triazines has identified several potential biological activities. For example, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones as antibacterial agents demonstrates the antimicrobial potential of triazine derivatives (Solankee & Patel, 2004). Moreover, the development of new thiophene-based heterocycles, including triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[3,4-c]triazine derivatives, as antimicrobial agents, underscores the relevance of triazine scaffolds in designing new therapeutic agents (Mabkhot et al., 2016).

Mechanism of Action

Target of Action

• By inhibiting LTA4H, this compound modulates the production of leukotrienes, potentially impacting inflammatory processes .

Mode of Action

• Consequently, the compound helps regulate inflammation and immune responses .

Biochemical Pathways

• Inhibition of LTA4H by our compound disrupts this pathway, leading to decreased LTB4 levels and attenuated inflammation .

Pharmacokinetics

Information on absorption is not available. Details about metabolism remain elusive. Unfortunately, this information is not accessible. The compound’s half-life is not known. Clearance data is not currently available .

Result of Action

• Cellular effects include dampened immune responses and potentially improved outcomes in inflammatory diseases .

Action Environment

• However, specific details regarding environmental interactions are not provided in the available data .

Future Directions

This compound has completed phase 1 clinical trial and is currently being studied in phase 2 and 3 clinical trials for the treatment of locally advanced and/or metastatic breast cancer with germline BRCA1/2 deleterious mutations.